Cas no 2306254-92-0 ((8S)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid)

• Product Name: (8S)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid
• CAS No: 2306254-92-0
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5107505
• Update Time: 2026-03-03

(8S)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-2-azaspiro[3.4]octane-8-carboxylic acid, (8S)-
• (8S)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid

• Inchi： 1S/C7H11NO3/c9-6(10)5-1-11-4-7(5)2-8-3-7/h5,8H,1-4H2,(H,9,10)/t5-/m0/s1
• InChI Key： HALKMURLESVQFK-YFKPBYRVSA-N
• SMILES： C1C2([C@H](C(O)=O)COC2)CN1

Additional information on (8S)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid

Comprehensive Overview of (8S)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2306254-92-0)

The compound (8S)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2306254-92-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique spirocyclic structure, featuring both oxygen and nitrogen atoms, makes it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential applications as a building block for novel therapeutics, especially in the fields of central nervous system (CNS) disorders and metabolic diseases. The stereochemistry at the 8-position (8S configuration) further enhances its selectivity in biological interactions.

In recent years, the demand for spirocyclic compounds like (8S)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid has surged due to their ability to mimic natural product frameworks. This compound’s carboxylic acid functional group allows for versatile derivatization, enabling the synthesis of amides, esters, and other derivatives with tailored properties. Its CAS No. 2306254-92-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and high-throughput screening.

The synthesis of (8S)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid typically involves multi-step organic reactions, including asymmetric catalysis to achieve the desired 8S enantiomer. Researchers often explore its structure-activity relationships (SAR) to optimize bioavailability and target binding. Given the rising interest in fragment-based drug design (FBDD), this compound serves as a promising molecular fragment due to its compact yet functionalized architecture.

From an industrial perspective, (8S)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been applied to its production, aligning with global trends toward environmentally friendly processes. Its CAS No. 2306254-92-0 is also linked to patents exploring its use in biodegradable materials and enzyme inhibitors.

Another hot topic surrounding this compound is its potential role in precision medicine. With advancements in computational chemistry and AI-driven drug discovery, researchers are leveraging tools like molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. The 6-oxa-2-azaspiro[3.4]octane core is particularly noted for its conformational rigidity, which can enhance drug-likeness and reduce off-target effects.

In summary, (8S)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid (CAS No. 2306254-92-0) represents a cutting-edge intersection of organic synthesis, pharmacology, and materials science. Its versatility and structural novelty continue to inspire innovations across multiple disciplines, making it a compound of enduring scientific and commercial interest.